3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid
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Overview
Description
“3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid” is a chemical compound with the molecular formula C7H9ClN2O2 . It’s a derivative of pyrazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of “3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid” involves a reaction between 4-chloro-3-methylpyrazole and ethyl bromoacetate in the presence of a base. This results in 4-chloro-3-ethyl-1-methylpyrazole. Then, using malodorous acid as a reactant and catalyst, 4-chloro-3-ethyl-1-methylpyrazole reacts with formate to produce 4-chloro-3-ethyl-1-methylpyrazole-5-carboxylic acid .Molecular Structure Analysis
The molecular structure of “3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid” includes a pyrazole ring, which is a five-membered heterocyclic moiety with two nitrogen atoms . The SMILES string representation of the molecule is O=C(O)CCN1N=CC©=C1 .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid” include a molecular weight of 188.61, a density of 1.40±0.1 g/cm3 (Predicted), a melting point of 164 °C, a boiling point of 339.5±42.0 °C (Predicted), and a refractive index of 1.587 .Scientific Research Applications
Antiparasitic Potential
This compound has shown promise as an antiparasitic agent. For instance, it has been evaluated for its activity against Leishmania parasites. Molecular simulations indicate that it interacts favorably with the active site of LmPTR1 , an enzyme crucial for parasite survival . Investigating its efficacy against other parasitic species could be valuable.
Antitumor Effects
While more research is warranted, certain derivatives of this compound have demonstrated antitumor potential. For instance, 1-substituted-2-(5-substituted-1-phenyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazole derivatives have been evaluated against cancer cell lines . Further exploration of its effects on different tumor types is essential.
Safety and Hazards
When handling “3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid”, it’s important to wear protective gloves and eyewear. Avoid prolonged or frequent contact with the compound and avoid inhaling its dust or solution. It should be stored in a sealed container and kept away from oxidizing agents and strong acids or bases .
properties
IUPAC Name |
3-(4-chloro-2-methylpyrazol-3-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2/c1-10-6(2-3-7(11)12)5(8)4-9-10/h4H,2-3H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHNILXQNUSZZEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid |
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